Cas no 1199-77-5 (α-methylcinnamic acid)

α-methylcinnamic acid Properties

Names and Identifiers

• 2-Methyl-3-phenylacrylic acid
• ALPHA-METHYLCINNAMIC ACID
• A-METHYLCINNAMIC ACID
• RARECHEM AL BM 0531
• (2E)-2-Methyl-3-phenyl-2-propenoic acid
• 2-Propenoic acid, 2-methyl-3-phenyl-
• alpha-Methylcinnamic
• Cinnamic acid, alpha-methyl-
• α-Methylcinnamicacid
• à-methylcinnamic acid
• 2-METHYL-3-PHENYLPROPENOICACID
• 2-Methyl-3-phenyl-2-propenoic acid
• α-Methylcinnamic acid
• (2E)-2-methyl-3-phenylprop-2-enoic acid
• (2E)-2-methyl-3-phenylacrylic acid
• .alpha.-Methylcinnamic acid
• XNCRUNXWPDJHGV-BQYQJAHWSA-N
• ALPHA-METHYL CINNAMIC ACID
• (E)-2-methyl-3-phenylprop-2-enoic acid
• Cinnamic acid, .alpha.-methyl-
• 2-methyl-3-phenylprop-2-enoic acid
• AK114525
• PubChem8190
• 2-Propenoic acid, 2-methyl-3-phenyl-, (2E)-
• A
• alpha-Methylcinnamaldehyde
• InChI=1/C10H10O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)/b8-7+
• NSC 401113
• alpha -Methylcinnamic acid
• (E)-2-methyl-3-phenylacrylic acid
• A804404
• F0001-0326
• ?-METHYLCINNAMIC ACID
• BDBM220119
• trans-alpha-Methyl-cinnamic acid
• ?alpha-Methylcinnamic acid
• Q27454814
• 1895-97-2
• (E)-2-methyl-3-phenylacrylicacid
• Z2980228149
• US9271961, alpha-Mehtylcinnamic acid
• alpha-Methylcinnamic acid, 99%
• UNII-52D2H37MVU
• CHEMBL3928021
• NS00045304
• E-2-methyl-3-phenylpropenoic acid
• AKOS025310598
• 52D2H37MVU
• 2-propenoic acid, 2-methyl-3-phenyl
• EN300-1588666
• MFCD00002652
• E-alpha-methyl-3-phenylpropenoic acid
• EINECS 214-847-0
• BS-3877
• LS-13763
• DTXSID901044462
• 1199-77-5
• AI3-23408
• XNCRUNXWPDJHGV-BQYQJAHWSA-
• AKOS002272560
• AE-562/42007298
• NSC-401113
• 4LV
• Alpha methyl cinnamic acid
• CS-W001011
• 2-methyl-3-phenylacrylic acid
• a-Methylcinnamic acid
• ALBB-025649
• STL169372
• alpha-Methylcinnamic acid
• +Expand

• MDL： MFCD00002652
• InChIKey： XNCRUNXWPDJHGV-BQYQJAHWSA-N
• Inchi： 1S/C10H10O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)/b8-7+
• SMILES： O([H])C(/C(/C([H])([H])[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 2042544

Computed Properties

• Exact Mass: 162.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.068
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.17450
• PSA: 37.30000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 288.3°C at 760 mmHg
• Melting Point: 79-81 °C (lit.)
• Flash Point: 194.3 °C
• Color/Form: White or cream crystalline powder
• Solubility: Not determined
• Density: 1.0281 (rough estimate)

α-methylcinnamic acid Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Signal Word：Warning

α-methylcinnamic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters